![molecular formula C7H14N2 B3040525 (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane CAS No. 2135332-33-9](/img/structure/B3040525.png)
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane
Overview
Description
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane, also known as syn-DMDO, is a bicyclic compound that has been widely used in scientific research. This compound is a potent oxidizing agent and has been used as a reagent in various organic reactions. In addition, syn-DMDO has been found to have potential applications in the field of medicine due to its unique chemical properties.2.0]octane.
Mechanism of Action
The mechanism of action of (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane involves the transfer of an oxygen atom to the substrate. This process generates an intermediate radical, which then undergoes further reactions to yield the desired product. The high reactivity of this compound is due to the presence of a strained bicyclic ring system, which makes it a potent oxidizing agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been found to be toxic to cells at high concentrations. In addition, this compound has been shown to induce oxidative stress, which can lead to cell death. Further studies are needed to understand the potential toxic effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane in lab experiments include its high reactivity, versatility, and ease of use. Its unique chemical properties make it a valuable reagent for organic synthesis. However, the limitations of using this compound include its toxicity and potential for oxidative stress. Careful handling and appropriate safety measures should be taken when using this compound in lab experiments.
Future Directions
There are several future directions for the use of (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane in scientific research. One potential application is in the synthesis of new pharmaceuticals and natural products. Syn-DMDO has been shown to be a highly effective oxidizing agent, and its unique chemical properties make it a valuable tool for organic synthesis. In addition, further studies are needed to understand the potential toxic effects of this compound and to develop appropriate safety measures for its use in lab experiments.
Scientific Research Applications
Syn-DMDO has been extensively used as an oxidizing agent in various organic reactions. It has been found to be a highly effective reagent for the oxidation of alcohols, alkenes, and sulfides. In addition, (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane has been used in the synthesis of various natural products and pharmaceuticals. Its unique chemical properties make it a versatile reagent for organic synthesis.
properties
IUPAC Name |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c1-9-3-2-6-4-8-7(6)5-9/h6-8H,2-5H2,1H3/t6-,7-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKLSALOSNKEZRE-BQBZGAKWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2CNC2C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC[C@H]2CN[C@H]2C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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